Cas no 1805548-08-6 (3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine
• CAS No: 1805548-08-6
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4893055
• Update Time: 2025-05-27

3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-5(2-9)7(12)6(3-13-4)8(10)11/h3,8H,2H2,1H3
• InChI Key： SMCRSBZNPVKCOK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine

Recent Advances in the Study of 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine (CAS: 1805548-08-6)

3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine (CAS: 1805548-08-6) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and an iodine substituent, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The researchers demonstrated that the compound's halogenated and fluorinated moieties enhance its reactivity and binding affinity, making it an attractive candidate for further derivatization. The study also reported improved pharmacokinetic properties of the resulting inhibitors, suggesting potential clinical applications.

In addition to its utility in drug discovery, recent research has investigated the compound's mechanistic insights. A 2024 paper in Bioorganic & Medicinal Chemistry Letters elucidated the compound's role in modulating enzyme activity, particularly in the context of oxidative stress pathways. The study revealed that the difluoromethyl group contributes to the compound's stability under physiological conditions, while the iodine substituent facilitates selective binding to target proteins.

Another notable development is the use of 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine in the synthesis of radiopharmaceuticals. A 2023 study in Nuclear Medicine and Biology demonstrated its potential as a precursor for iodine-124 labeled compounds, which are valuable for positron emission tomography (PET) imaging. The researchers emphasized the compound's high radiochemical yield and purity, underscoring its suitability for clinical imaging applications.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scalability. Recent efforts have focused on developing more efficient and environmentally friendly methodologies for its production. A 2024 review in Organic Process Research & Development summarized recent progress in this area, highlighting the use of catalytic systems and flow chemistry to improve yield and reduce waste.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-4-iodo-2-methylpyridine (CAS: 1805548-08-6) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and versatile applications in drug discovery, enzyme modulation, and radiopharmaceutical synthesis make it a compound of significant interest. Future research should focus on further elucidating its mechanistic roles and expanding its therapeutic potential.